Cas no 3921-99-1 (1-[4-(dipropylamino)but-2-yn-1-yl]pyrrolidin-2-one)

• Product name: 1-[4-(dipropylamino)but-2-yn-1-yl]pyrrolidin-2-one
• CAS No: 3921-99-1
• MF: C₁₄H₂₄N₂O
• MW: 236.353163719177
• CID: 1502171
• PubChem ID: 199271

1-[4-(dipropylamino)but-2-yn-1-yl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(dipropylamino)but-2-yn-1-yl]pyrrolidin-2-one
• 1-[4-(dipropylamino)but-2-ynyl]pyrrolidin-2-one
• 3921-99-1
• 1-(4-(Dipropylamino)-2-butynyl)-2-pyrrolidinone
• SCHEMBL11724448
• 2-Pyrrolidinone, 1-(4-(dipropylamino)-2-butynyl)-
• BRN 1531664
• 1-(4-Dipropylaminobut-2-ynyl)pyrrolid-2-one
• DTXSID90192468

• Inchi： InChI=1S/C14H24N2O/c1-3-9-15(10-4-2)11-5-6-12-16-13-7-8-14(16)17/h3-4,7-13H2,1-2H3
• InChI Key： IKAJETJPQJCSFV-UHFFFAOYSA-N
• SMILES： CCCN(CCC)CC#CCN1CCCC1=O

Computed Properties

• Exact Mass: 236.18902
• Monoisotopic Mass: 236.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55